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Compound of Interest

Compound Name: Palmitic acid-13C

Cat. No.: B1602399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of ¹³C-labeled

palmitic acid, a critical tool for researchers studying cellular metabolism and signaling. The

guide details the various isotopically labeled forms available from key suppliers, presents

experimental protocols for its use in metabolic tracing studies, and illustrates the key signaling

pathways that can be investigated using this powerful research tool.

Commercial Availability of Palmitic Acid-¹³C
A variety of ¹³C-labeled palmitic acid isotopes are commercially available to suit diverse

research needs, from tracing single carbon atoms to uniformly labeling the entire molecule. The

choice of isotope depends on the specific experimental goals, such as tracking the fate of the

carboxyl group versus the entire fatty acid backbone. Key commercial suppliers offer a range of

products with varying isotopic and chemical purities.

Below is a summary of commercially available Palmitic Acid-¹³C products, compiled from

various suppliers. Researchers are advised to consult the suppliers' websites for the most

current product specifications and availability.
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Supplier Product Name Labeling
Isotopic Purity
(atom % ¹³C)

Chemical
Purity

Cambridge

Isotope

Laboratories

Palmitic acid (1-

¹³C, 99%)

Carboxyl carbon

(C1)
99% ≥98%

Palmitic acid (U-

¹³C₁₆, 98%)
Uniformly labeled 98% ≥98%

Palmitic acid

(1,2-¹³C₂, 99%)
C1 and C2 99% Not Specified

Sigma-Aldrich

(Merck)

Palmitic acid-1-

¹³C

Carboxyl carbon

(C1)
99 atom % ¹³C ≥99% (CP)

Palmitic acid-

¹³C₁₆
Uniformly labeled 99 atom % ¹³C 99% (CP)

Cayman

Chemical

Palmitic Acid-¹³C

(C1 labeled)

Carboxyl carbon

(C1)
Not Specified ≥98%

Palmitic Acid-¹³C

(C2 labeled)
C2 Not Specified ≥95%

Palmitic Acid-¹³C

(C1, C2, C3, and

C4 labeled)

C1, C2, C3, and

C4
Not Specified Not Specified

MedChemExpres

s

Palmitic acid-1-

¹³C

Carboxyl carbon

(C1)
Not Specified Not Specified

Palmitic acid-

¹³C₁₆
Uniformly labeled Not Specified Not Specified

Santa Cruz

Biotechnology

Palmitic acid-1-

(¹³C)

Carboxyl carbon

(C1)
Not Specified Not Specified

Palmitic acid-16-

¹³C

Methyl-end

carbon (C16)
Not Specified Not Specified

Aladdin Scientific Palmitic acid-¹³C Not Specified Not Specified ≥98%
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Experimental Protocols
The use of ¹³C-labeled palmitic acid in research, particularly in cell culture-based assays,

requires careful preparation to ensure its solubility and bioavailability. The following sections

provide a general protocol for the preparation of a BSA-conjugated ¹³C-palmitic acid solution

and its application in metabolic tracing studies.

Preparation of BSA-Conjugated ¹³C-Palmitic Acid
Long-chain fatty acids like palmitic acid have low solubility in aqueous media. To facilitate their

uptake by cells in culture, they are typically complexed with fatty acid-free bovine serum

albumin (BSA).

Materials:

¹³C-labeled Palmitic Acid

Fatty acid-free Bovine Serum Albumin (BSA)

Ethanol

Sterile Phosphate-Buffered Saline (PBS) or cell culture medium

Sterile water

Protocol:

Prepare a stock solution of ¹³C-palmitic acid: Dissolve the desired amount of ¹³C-palmitic

acid in 100% ethanol to create a concentrated stock solution (e.g., 100 mM). Heating at 60-

70°C may be necessary to fully dissolve the fatty acid.[1]

Prepare a BSA solution: Dissolve fatty acid-free BSA in sterile PBS or serum-free cell culture

medium to a desired concentration (e.g., 10% w/v). Gently agitate the solution at 37°C to

dissolve the BSA completely. Do not vortex vigorously as this can cause foaming and

denaturation.

Complex ¹³C-palmitic acid with BSA:
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Warm the BSA solution to 37°C.

Slowly add the ¹³C-palmitic acid stock solution to the warm BSA solution while stirring

gently. The molar ratio of fatty acid to BSA is critical and should be optimized for the

specific cell type and experiment, but a ratio of 3:1 to 6:1 is common.[2][3]

Incubate the mixture at 37°C for at least 1 hour with gentle agitation to allow for complete

conjugation.[4]

Sterilization and Storage: Filter-sterilize the final BSA-conjugated ¹³C-palmitic acid solution

through a 0.22 µm filter. The solution can be stored at 4°C for short-term use or aliquoted

and stored at -20°C for long-term storage.[3]

Metabolic Tracing in Cell Culture
This protocol outlines a general workflow for tracing the metabolic fate of ¹³C-palmitic acid in

cultured cells.

Materials:

Cultured cells of interest

Complete cell culture medium

BSA-conjugated ¹³C-palmitic acid solution

Control medium (containing BSA conjugated with unlabeled palmitic acid)

PBS

Reagents for cell lysis and metabolite extraction (e.g., methanol, chloroform, water for Folch

extraction)

Protocol:

Cell Seeding: Seed cells in appropriate culture vessels (e.g., 6-well plates, 10 cm dishes)

and allow them to reach the desired confluency.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.wklab.org/wp-content/uploads/2016/02/Palmitate-BSA_Prep_SOP_v080624.pdf
https://www.researchgate.net/profile/Daan-Hart/post/Does-anyone-have-experience-with-the-synthesis-of-palmitate-BSA-and-the-subsequent-uptake-by-the-HuH7-cell-line/attachment/59d625bd6cda7b8083a220d5/AS%3A461209691529216%401486972367103/download/protocol-BSA+conjuncated-palmitate.pdf
https://www.protocols.io/view/preparation-of-bsa-complexed-free-fatty-acids-for-261genr6og47/v1
https://www.researchgate.net/profile/Daan-Hart/post/Does-anyone-have-experience-with-the-synthesis-of-palmitate-BSA-and-the-subsequent-uptake-by-the-HuH7-cell-line/attachment/59d625bd6cda7b8083a220d5/AS%3A461209691529216%401486972367103/download/protocol-BSA+conjuncated-palmitate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling:

Remove the regular growth medium and wash the cells once with warm, sterile PBS.

Add the cell culture medium containing the BSA-conjugated ¹³C-palmitic acid to the cells.

The final concentration of the labeled palmitic acid should be optimized for the specific cell

line and experimental question, but concentrations ranging from 50 µM to 200 µM are

commonly used.[5]

Incubate the cells for a desired period. The incubation time will depend on the metabolic

pathway being studied and can range from a few minutes to several hours or even days to

reach isotopic steady state.[5][6]

Metabolite Extraction:

After the labeling period, rapidly aspirate the labeling medium and wash the cells twice

with ice-cold PBS to quench metabolic activity.

Add ice-cold extraction solvent to the cells. A common method is the Folch extraction,

which uses a mixture of chloroform and methanol.[7]

Scrape the cells and collect the cell lysate.

Separate the polar (aqueous) and non-polar (organic) phases by adding water and

centrifuging. The lipid-containing organic phase can then be collected.[7]

Sample Analysis:

Dry the extracted lipid samples under a stream of nitrogen.

Reconstitute the dried lipids in a solvent compatible with the analytical platform, such as a

mixture of isopropanol and acetonitrile.[7]

Analyze the samples using liquid chromatography-mass spectrometry (LC-MS) to identify

and quantify the ¹³C-labeled lipid species.[7][8]

Signaling Pathways and Experimental Workflows
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¹³C-palmitic acid is a valuable tool for dissecting the intricate roles of fatty acids in cellular

signaling. Palmitic acid itself, or its metabolites, can act as signaling molecules or influence

signaling pathways through post-translational modifications of proteins.

Palmitate-Influenced Signaling Pathways
The diagram below illustrates key signaling pathways that are influenced by palmitic acid and

can be investigated using ¹³C-palmitic acid as a tracer. These pathways are implicated in a

range of cellular processes, including insulin resistance, inflammation, and cancer cell

proliferation.[9][10][11]
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Palmitate-Influenced Signaling Pathways.

Experimental Workflow for ¹³C-Palmitic Acid Tracing
The following diagram outlines a typical experimental workflow for a cell-based metabolic

tracing study using ¹³C-palmitic acid. This workflow encompasses the key steps from sample

preparation to data analysis.
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Experimental Workflow for ¹³C-Palmitic Acid Tracing.
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Logical Relationship of Fatty Acid Metabolism Tracing
The diagram below illustrates the logical flow of how ¹³C-labeled palmitic acid is utilized within

the cell and how its metabolic fate can be traced to understand different metabolic pathways.
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Logical Flow of ¹³C-Palmitic Acid Metabolism Tracing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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